Cas no 2649046-26-2 (2-chloro-1-(2,2-dimethyl-1,3-dioxolan-4-yl)ethan-1-ol)

• Product Name: 2-chloro-1-(2,2-dimethyl-1,3-dioxolan-4-yl)ethan-1-ol
• CAS No: 2649046-26-2
• MF: C₇H₁₃ClO₃
• MW: 180.629321813583
• CID: 6274549
• PubChem ID: 165654366
• Update Time: 2025-05-24

2-chloro-1-(2,2-dimethyl-1,3-dioxolan-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(2,2-dimethyl-1,3-dioxolan-4-yl)ethan-1-ol
• 2649046-26-2
• EN300-1987882

• Inchi： 1S/C7H13ClO3/c1-7(2)10-4-6(11-7)5(9)3-8/h5-6,9H,3-4H2,1-2H3
• InChI Key： XQKARZXMCXKLJN-UHFFFAOYSA-N
• SMILES： ClCC(C1COC(C)(C)O1)O

Computed Properties

• Exact Mass: 180.0553220g/mol
• Monoisotopic Mass: 180.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.7Ų

Additional information on 2-chloro-1-(2,2-dimethyl-1,3-dioxolan-4-yl)ethan-1-ol

Introduction to 2-chloro-1-(2,2-dimethyl-1,3-dioxolan-4-yl)ethan-1-ol (CAS No. 2649046-26-2)

2-chloro-1-(2,2-dimethyl-1,3-dioxolan-4-yl)ethan-1-ol, identified by the chemical identifier CAS No. 2649046-26-2, is a compound of significant interest in the field of pharmaceutical chemistry and synthetic biology. This molecule, featuring a unique structural motif comprising a chloro-substituted ethanol group linked to a 2,2-dimethyl-1,3-dioxolan ring, has garnered attention due to its potential applications in the development of novel therapeutic agents and biochemical probes.

The structural framework of this compound combines elements that are highly relevant to modern drug discovery strategies. The chloro-substituent on the ethanol moiety introduces a reactive site that can participate in various chemical transformations, such as nucleophilic substitution reactions, which are frequently employed in medicinal chemistry to diversify molecular libraries. Concurrently, the 2,2-dimethyl-1,3-dioxolan ring, also known as an ethylene oxide derivative with enhanced stability, serves as a versatile handle for further functionalization and derivatization.

Recent advancements in the field of organometallic chemistry and transition-metal-catalyzed reactions have opened new avenues for the utilization of such heterocyclic ethers. The stereochemical environment provided by the dimethyl-substituted dioxolane ring offers a rigid yet flexible scaffold that can be exploited to fine-tune physicochemical properties such as solubility, metabolic stability, and binding affinity. This has led to increased interest in exploring derivatives of this class for their potential as pharmacophores in drug design.

In the context of medicinal chemistry, the synthesis of 2-chloro-1-(2,2-dimethyl-1,3-dioxolan-4-yl)ethan-1-ol represents a significant step forward in the quest for innovative molecular architectures. The presence of both a reactive chloro group and a stable dioxolane moiety makes this compound an attractive intermediate for constructing complex molecules with tailored biological activities. For instance, it has been hypothesized that this scaffold could serve as a precursor for developing kinase inhibitors or other enzyme-targeted therapeutics.

Moreover, the compound’s structural features align well with current trends in green chemistry and sustainable drug development. The dioxolane ring is known for its ability to undergo ring-opening polymerization under certain conditions, which could be leveraged to create novel polymeric materials with applications in drug delivery systems. Such innovations are particularly relevant in addressing challenges related to bioavailability and targeted therapy.

From a computational chemistry perspective, the electronic and steric properties of 2-chloro-1-(2,2-dimethyl-1,3-dioxolan-4-yl)ethan-1-ol have been extensively studied using advanced modeling techniques. Molecular dynamics simulations have revealed that the compound exhibits favorable interactions with biological targets due to its optimized balance between hydrophobicity and hydrogen bonding capabilities. These insights have guided efforts to optimize its pharmacokinetic profile and enhance its binding affinity for specific receptors.

The synthesis of this compound has also benefited from recent breakthroughs in flow chemistry and continuous manufacturing processes. These methodologies have enabled high-yield production runs under controlled conditions, reducing waste generation and improving scalability. Such advancements are critical for transitioning promising candidates from laboratory-scale research into industrial applications.

In conclusion,2-chloro-1-(2,2-dimethyl-1,3-dioxolan-4-yl)ethan-1-ol (CAS No. 2649046-26-2) exemplifies the intersection of innovative molecular design and cutting-edge synthetic techniques. Its unique structural features make it a valuable building block for pharmaceutical research and development. As our understanding of biochemical pathways continues to evolve, compounds like this one will play an increasingly pivotal role in shaping the future of medicine.